(1R,2S)-2-(methylamino)cyclohexan-1-ol

• IUPAC Name: (1R,2S)-2-(methylamino)cyclohexan-1-ol
• InChI: InChI=1S/C7H15NO/c1-8-6-4-2-3-5-7(6)9/h6-9H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key: HILGAVODIXBHHR-NKWVEPMBSA-N
• Canonical SMILES: CNC1CCCCC1O
• Isomeric SMILES: CN[C@H]1CCCC[C@H]1O
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID70426415
• Molecular Weight: 129.20 g/mol
• CAS RN: 20431-83-8

Description

(1R,2S)-2-(methylamino)cyclohexan-1-ol, also known as 2-Methylamino-1-cyclohexanol, is a chiral amine compound with a wide range of applications in scientific research and industrial areas. It is a cyclic secondary amine with a cyclohexane backbone and two methyl substituents. It is used in a variety of fields, from organic synthesis to drug discovery and development.

Scientific Research Applications

Molecular Recognition

Optically pure derivatives of cyclohexan-1-ol have been utilized as chiral solvating agents for molecular recognition. For example, optically pure 2-(quinolin-8-yloxy)cyclohexan-1-ol, obtained through simple chemical and bio-catalytic steps, has been used for the discrimination of isomers of acids, including α-substituted carboxylic acids, phosphoric acids, unprotected amino acids, and dipeptides. This method is applicable for quantitative determinations in practical applications, leveraging NMR or fluorescence spectroscopy for isomer discrimination (Khanvilkar & Bedekar, 2018).

Synthetic Methodologies

Cyclohexanone-related compounds serve as versatile precursors in synthetic chemistry. For instance, a low-cost and scalable synthesis method has been developed for bifunctional building blocks derived from cyclohexan-1-one, which includes steps like NaOH-mediated aldol condensation and oxidation processes. These methods utilize inexpensive materials and aim to produce compounds efficiently, showcasing the application of cyclohexan-1-ol derivatives in creating synthetically significant compounds (Zha et al., 2021).

Bioactive Molecule Development

The synthesis and characterization of Mannich bases from cyclohexan-1-one derivatives underscore the potential of these compounds in the development of bioactive molecules. A study describes the synthesis of a new Mannich β-amino carbonyl compound from 4-methylcyclohexan-1-one, highlighting the versatility of cyclohexan-1-ol derivatives in medicinal chemistry (Hussein & Yousif, 2021).

Synthesis routes and methods I

Procedure details

To a solution of (2-hydroxy-cyclohexyl)-carbamic acid ethyl ester (2.06 g, 11.0 mmol, 1.0 eq.) in THF (80 mL) was added LiAlH4 (1.09 g, 28.7 mmol, 2.6 eq.) and the resulting mixture was heated at 65° C. for 2 h. The reaction mixture was cooled to 0° C., quenched with water, and the separated aqueous phase was extracted with 3×EtOAc. The combined organic phase was dried over MgSO4, filtered and concentrated to give 2-methylamino-cyclohexanol (1.19 g, 84%).

Synthesis routes and methods II

Procedure details

Cyclohexene oxide (147 g, 1.5 mol) was dissolved in a ethanolic 8 M methylamine solution (750 ml) and stirred at 40° C. for 16 h. The reaction mixture was concentrated in vacuo to give racemic 2-methylaminocyclohexanol as a slightly brown oil (195 g, 100%). According to GC-analysis this product was 99+% pure and used without further purification.